Cas no 58010-04-1 (10H-Phenothiazine, 10-[(4-chlorophenyl)sulfonyl]-)

10H-Phenothiazine, 10-[(4-chlorophenyl)sulfonyl]- structure
58010-04-1 structure
Product Name:10H-Phenothiazine, 10-[(4-chlorophenyl)sulfonyl]-
CAS No:58010-04-1
MF:C18H12ClNO2S2
MW:373.87638092041
CID:343500
PubChem ID:3473843
Update Time:2025-04-19

10H-Phenothiazine, 10-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine, 10-[(4-chlorophenyl)sulfonyl]-
    • 10-(4-chlorophenyl)sulfonylphenothiazine
    • SCHEMBL5915315
    • 10-(4-chlorophenylsulfonyl)-10h-phenothiazine
    • 58010-04-1
    • DTXSID40392810
    • Oprea1_274502
    • Inchi: 1S/C18H12ClNO2S2/c19-13-9-11-14(12-10-13)24(21,22)20-15-5-1-3-7-17(15)23-18-8-4-2-6-16(18)20/h1-12H
    • InChI Key: BAOIIYBTMZIARM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N1C2C=CC=CC=2SC2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 372.99996
  • Monoisotopic Mass: 372.9997987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 37.38

10H-Phenothiazine, 10-[(4-chlorophenyl)sulfonyl]- Related Literature

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